Ethyl 6-morpholinopyridine-2-carboxylate
Overview
Description
Ethyl 6-Morpholinopyridine-2-carboxylate is a chemical compound with the molecular formula C12H16N2O3 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of Ethyl 6-Morpholinopyridine-2-carboxylate has been determined using various techniques such as X-ray diffraction (XRD) and density functional theory (DFT) calculations . The results were consistent with the X-ray diffraction data .Scientific Research Applications
Synthesis of Carbazole Derivatives
Ethyl 6-morpholinopyridine-2-carboxylate can be used in the synthesis of carbazole derivatives . Carbazole-based compounds are attractive due to their important photochemical and thermal stability and good hole-transport ability . They are suitable for a broad range of applications, such as biosensors, corrosion inhibition, photovoltaics, electroluminescent devices, field-effect transistors, and supercapacitors .
Electropolymerization Processes
This compound can also be used in electropolymerization processes . The electropolymerization parameters of carbazole and chemical polymerization of carbazole derivatives can be influenced by the use of Ethyl 6-morpholinopyridine-2-carboxylate .
Production of Polycarbazoles
Ethyl 6-morpholinopyridine-2-carboxylate can be used in the production of polycarbazoles . These are a class of heterocyclic conducting polymers that have been presented for a variety of applications, such as solar cells, anti-corrosion, sensors, and photo-voltaic devices .
Light Emitting Diodes
The compound can be used in the production of light emitting diodes . Polycarbazoles have attracted attention because of their potential industrial applications in electroluminescent applications .
Rechargeable Batteries
Ethyl 6-morpholinopyridine-2-carboxylate can be used in the production of rechargeable batteries . High-quality polycarbazoles, which can be produced using this compound, have been used in rechargeable batteries .
Anti-Fibrosis Drugs
This compound can be used in the synthesis of novel anti-fibrosis drugs . Compounds ethyl 6-(5-(p-tolylcarbamoyl)pyrimidin-2-yl)nicotinate and ethyl 6-(5-((3,4-difluorophenyl)carbamoyl)pyrimidin-2-yl)nicotinate, which can be synthesized using Ethyl 6-morpholinopyridine-2-carboxylate, have shown promising anti-fibrotic activities .
Safety and Hazards
properties
IUPAC Name |
ethyl 6-morpholin-4-ylpyridine-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O3/c1-2-17-12(15)10-4-3-5-11(13-10)14-6-8-16-9-7-14/h3-5H,2,6-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CCLSAEXHEUDNJO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC(=CC=C1)N2CCOCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60648886 |
Source
|
| Record name | Ethyl 6-(morpholin-4-yl)pyridine-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60648886 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1061750-15-9 |
Source
|
| Record name | Ethyl 6-(morpholin-4-yl)pyridine-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60648886 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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